4-ethoxy-N-(4-(pyrrolidin-1-yl)phenethyl)benzamide

• IUPAC Name: 4-ethoxy-N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]benzamide
• InChI: InChI=1S/C21H26N2O2/c1-2-25-20-11-7-18(8-12-20)21(24)22-14-13-17-5-9-19(10-6-17)23-15-3-4-16-23/h5-12H,2-4,13-16H2,1H3,(H,22,24)
• InChI Key: QQTQSCAULFZPBX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCC2=CC=C(C=C2)N3CCCC3
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

4-ethoxy-N-(4-(pyrrolidin-1-yl)phenethyl)benzamide, commonly known as EPPB, is a chemical compound. It contains a five-membered pyrrolidine ring, which is a nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Molecular Structure Analysis

The molecular structure of 4-ethoxy-N-(4-(pyrrolidin-1-yl)phenethyl)benzamide is characterized by a pyrrolidine ring. This saturated scaffold allows efficient exploration of the pharmacophore space due to sp3-hybridization, contributes to the stereochemistry of the molecule, and increases three-dimensional (3D) coverage due to the non-planarity of the ring.

Scientific Research Applications

Synthesis and Characterization

A significant focus in research involving similar compounds lies in the synthesis and characterization of crystalline forms, as demonstrated by Yanagi et al. (2000), who prepared and characterized two polymorphs of a related benzamide derivative, highlighting the importance of physical form in the compound's properties and stability (Yanagi et al., 2000).

Anticancer Activity

The synthesis and evaluation of benzamide derivatives for anticancer activity is another area of interest. Mohan et al. (2021) synthesized a series of N-[2-(4-methoxyanilino)-5-(3,4,5-trimethoxyphenyl)pyridin-3-yl]benzamides and tested them against various human cancer cell lines, demonstrating the potential of benzamide derivatives in targeted cancer therapy (Mohan et al., 2021).

Material Science Applications

Research into the material science applications of benzamide derivatives, such as the synthesis and characterization of liquid crystal compounds and polyamide-imides containing specific functional groups, illustrates the versatility of these compounds in creating novel materials with desirable thermal and mechanical properties. For instance, Liaw et al. (2001) synthesized a series of new polyamide-imides with adamantyl-containing groups, showcasing their potential in creating materials with high thermal stability and mechanical strength (Liaw et al., 2001).

Fluorescence and NLO Properties

Benzamide derivatives are also explored for their fluorescence and nonlinear optical (NLO) properties, as seen in the work by Kiven et al. (2023), who investigated the NLO properties of ethyl 4-[(E)-(2-hydroxy-4-methoxyphenyl)methyleneamino]benzoate derivatives, indicating the potential of these compounds in developing new NLO materials (Kiven et al., 2023).

Mechanism of Action

Action Environment

Environmental factors, such as pH, temperature, and co-administered substances, can impact EPPB’s efficacy and stability. These factors may affect its bioavailability and overall performance.

Its unique structural features, including the pyrrolidine ring, contribute to its pharmacological properties . Researchers should continue investigating this intriguing compound to unlock its full potential in drug discovery and development. 🌟